Cas no 1203567-06-9 ((3aR,6aS)-hexahydro-1,3dioxolo4,5-cpyrrol-2-one)

(3aR,6aS)-Hexahydro-1,3-dioxolo[4,5-c]pyrrol-2-one is a bicyclic lactam featuring a fused dioxolane and pyrrolidine scaffold. Its rigid, stereochemically defined structure makes it a valuable intermediate in organic synthesis, particularly for constructing complex heterocyclic systems. The compound’s stability and functional group compatibility enable its use in pharmaceutical and agrochemical applications, where precise stereocontrol is critical. Its lactam moiety offers reactivity for further derivatization, while the dioxolane ring enhances solubility and metabolic stability in drug design. The (3aR,6aS) configuration ensures enantiopurity, which is essential for chiral synthesis. This compound is suited for researchers requiring high-precision building blocks in medicinal chemistry or asymmetric catalysis.

(3aR,6aS)-hexahydro-1,3dioxolo4,5-cpyrrol-2-one structure

1203567-06-9 structure

Product name:(3aR,6aS)-hexahydro-1,3dioxolo4,5-cpyrrol-2-one

CAS No:1203567-06-9

MF:C₅H₇NO₃

MW:129.113981485367

CID:6265808

PubChem ID:58395900

(3aR,6aS)-hexahydro-1,3dioxolo4,5-cpyrrol-2-one Chemical and Physical Properties

Names and Identifiers

- (3aR,6aS)-hexahydro-1,3dioxolo4,5-cpyrrol-2-one
- SCHEMBL2238452
- (3aR,6aS)-hexahydro-[1,3]dioxolo[4,5-c]pyrrol-2-one
- EN300-1662953
- 1203567-06-9
- cis-Tetrahydro-3aH-[1,3]dioxolo[4,5-c]pyrrol-2-one
- ANAXZYNZYYOMMG-ZXZARUISSA-N
- Inchi： 1S/C5H7NO3/c7-5-8-3-1-6-2-4(3)9-5/h3-4,6H,1-2H2/t3-,4+
- InChI Key： ANAXZYNZYYOMMG-ZXZARUISSA-N
- SMILES： O1C(=O)O[C@@H]2CNC[C@H]12

Computed Properties

Exact Mass: 129.042593085g/mol
Monoisotopic Mass: 129.042593085g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 133
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.2
Topological Polar Surface Area: 47.6Å²

(3aR,6aS)-hexahydro-1,3dioxolo4,5-cpyrrol-2-one Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
Enamine	EN300-1662953-0.25g	(3aR,6aS)-hexahydro-[1,3]dioxolo[4,5-c]pyrrol-2-one	1203567-06-9	0.25g	$972.0	2023-06-04
Enamine	EN300-1662953-0.05g	(3aR,6aS)-hexahydro-[1,3]dioxolo[4,5-c]pyrrol-2-one	1203567-06-9	0.05g	$888.0	2023-06-04
Enamine	EN300-1662953-0.5g	(3aR,6aS)-hexahydro-[1,3]dioxolo[4,5-c]pyrrol-2-one	1203567-06-9	0.5g	$1014.0	2023-06-04
Enamine	EN300-1662953-1.0g	(3aR,6aS)-hexahydro-[1,3]dioxolo[4,5-c]pyrrol-2-one	1203567-06-9	1g	$1057.0	2023-06-04
Enamine	EN300-1662953-5000mg	(3aR,6aS)-hexahydro-[1,3]dioxolo[4,5-c]pyrrol-2-one	1203567-06-9	5000mg	$3065.0	2023-09-21
Enamine	EN300-1662953-1000mg	(3aR,6aS)-hexahydro-[1,3]dioxolo[4,5-c]pyrrol-2-one	1203567-06-9	1000mg	$1057.0	2023-09-21
Enamine	EN300-1662953-2500mg	(3aR,6aS)-hexahydro-[1,3]dioxolo[4,5-c]pyrrol-2-one	1203567-06-9	2500mg	$2071.0	2023-09-21
Enamine	EN300-1662953-10.0g	(3aR,6aS)-hexahydro-[1,3]dioxolo[4,5-c]pyrrol-2-one	1203567-06-9	10g	$4545.0	2023-06-04
Enamine	EN300-1662953-50mg	(3aR,6aS)-hexahydro-[1,3]dioxolo[4,5-c]pyrrol-2-one	1203567-06-9	50mg	$888.0	2023-09-21
Enamine	EN300-1662953-500mg	(3aR,6aS)-hexahydro-[1,3]dioxolo[4,5-c]pyrrol-2-one	1203567-06-9	500mg	$1014.0	2023-09-21